4-(2,4-Dichlorophenyl)-3-(furan-2-ylmethyl)-2-(phenylamino)thiazol-3-ium chloride

• IUPAC Name: 4-(2,4-dichlorophenyl)-3-(furan-2-ylmethyl)-N-phenyl-1,3-thiazol-3-ium-2-amine;chloride
• InChI: InChI=1S/C20H14Cl2N2OS.ClH/c21-14-8-9-17(18(22)11-14)19-13-26-20(23-15-5-2-1-3-6-15)24(19)12-16-7-4-10-25-16;/h1-11,13H,12H2;1H
• InChI Key: PUKKJSHBOBEXBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=[N+](C(=CS2)C3=C(C=C(C=C3)Cl)Cl)CC4=CC=CO4.[Cl-]
• Molecular Formula: C20H15Cl3N2OS
• Molecular Weight: 437.8 g/mol
• CAS No.: 477526-47-9

Description

4-(2,4-Dichlorophenyl)-3-(furan-2-ylmethyl)-2-(phenylamino)thiazol-3-ium chloride is a useful research compound. Its molecular formula is C20H15Cl3N2OS and its molecular weight is 437.76. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of compounds related to 4-(2,4-Dichlorophenyl)-3-(furan-2-ylmethyl)-2-(phenylamino)thiazol-3-ium chloride has been detailed, demonstrating the molecular structure through single-crystal X-ray diffraction. This process reveals the planarity of the molecule and the orientation of its rings, contributing to our understanding of its chemical behavior and interactions within various solvents and conditions (Sharma et al., 2017).

Potential Applications in SARS-CoV-2 Treatment

• Research into compounds structurally similar to this compound includes the synthesis and characterization of derivatives aimed at SARS-CoV-2 inhibition. Molecular docking studies indicate promising binding affinities to SARS-CoV-2 proteins, suggesting potential therapeutic applications (Eno et al., 2022).

Anion-directed Assembly in Salts

• Investigations into anion-directed assemblies of related ionic salts highlight the influence of anions on the molecular structure and organization. This research underscores the significance of anion interactions in the formation of organized structures, which can be essential for developing materials with specific properties (Zheng et al., 2013).

Antimicrobial and Biological Activities

• Studies on derivatives similar to the queried compound have explored their antimicrobial and biological activities. These investigations provide insights into the compound's potential applications in medical and pharmaceutical fields, particularly in developing new antibacterial and antifungal agents (Patel et al., 2010).